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The use of dried blood spots (DBS) for measuring thyroglobulin (Tg) offers a minimally

invasive and cost-effective alternative to traditional venipuncture, making it an ideal method for

large-scale epidemiological studies.[1] This approach simplifies sample collection,

transportation, and storage, particularly in remote areas.[2][3] Thyroglobulin, a protein

produced by the thyroid gland, serves as a sensitive biomarker for assessing iodine status and

monitoring thyroid-related disorders at a population level.[4][5]

This document provides detailed protocols for the measurement of Tg in DBS using both

enzyme-linked immunosorbent assay (ELISA) and liquid chromatography-tandem mass

spectrometry (LC-MS/MS), along with key performance data and workflow visualizations.

Methods Overview
Two primary analytical methods are employed for the quantification of Tg in DBS:

Enzyme-Linked Immunosorbent Assay (ELISA): A widely used immunoassay technique that

offers a cost-effective and high-throughput platform for Tg measurement.[4][6] Modern ELISA

methods have been developed and validated to provide good analytical performance over a

wide range of Tg concentrations.[7]
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Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): This method provides

high analytical specificity and sensitivity, and is less susceptible to interferences from anti-

thyroglobulin antibodies (Tg-Abs) and heterophile antibodies, which can be a limitation in

immunoassays.[1][8][9] The combination of DBS with LC-MS/MS is a promising approach for

both clinical and research applications.[10]

Quantitative Performance Data
The following tables summarize the performance characteristics of different Tg DBS assays as

reported in various studies.

Table 1: Performance of ELISA-based Thyroglobulin DBS Assays

Parameter Study 1[4] Study 2[6][7] Study 3[11] Study 4[3]

Limit of Detection

(LOD)
- 2.4 µg/L 2.41 µg/L -

Limit of

Quantification

(LOQ)

- 5.8 µg/L 5.62 µg/L -

Intra-assay

Variability (%CV)
7.6 - 12.3% 7.7 - 8.3% 6.9 - 10.2% 6.3% (controls)

Inter-assay

Variability (%CV)
7.6 - 16.5% 11.0 - 11.2% 9.9 - 19.6% 14.4% (samples)

Correlation with

Serum (r)
0.78 0.88 0.71 0.98

Table 2: Stability of Thyroglobulin in Dried Blood Spots
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Storage
Temperature

Duration Stability Reference

-20°C 15 weeks Stable [4]

-20°C 12 months Stable [7]

4°C 12 months Stable [7]

-20°C and -50°C 1 year Acceptable [12][13]

Experimental Protocols
Protocol 1: Sample Collection and Dried Blood Spot
Preparation
This protocol outlines the standardized procedure for collecting and preparing DBS samples.

[14]

Materials:

Sterile lancets

Alcohol swabs

Gauze pads

Filter paper cards (e.g., Whatman 903)[1][15]

Drying rack

Gas-impermeable zipper bags with desiccant sachets[14]

Procedure:

Clean the finger (or heel in infants) with an alcohol swab and allow it to air dry.

Puncture the skin with a sterile lancet.
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Wipe away the first drop of blood with a sterile gauze pad.

Allow a large drop of blood to form and apply it directly to the center of a circle on the filter

paper card. Ensure the blood soaks through and completely fills the circle.

Repeat to fill the desired number of spots.

Allow the filter cards to air dry in a horizontal position on a drying rack for at least 4 hours, or

overnight, at ambient temperature, protected from direct sunlight and dust.[16]

Once completely dry, place the filter card in a gas-impermeable zipper bag with a desiccant

sachet for storage and transportation.[14]

Store the samples at -20°C or lower for long-term stability.[7][14]

Sample Collection DBS Preparation

Puncture Skin Form Blood Drop Apply to Filter Card Air Dry (≥4h) Store with Desiccant

Elution

ELISA

Punch DBS Elute Tg (≥4h) Centrifuge Collect Supernatant

Add SampleCoat Plate Add Detection Ab Add Substrate Read Plate
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Dried Blood Spot Punch

Protein Elution

Tryptic Digestion

Peptide Enrichment (e.g., SISCAPA®)

LC-MS/MS Analysis

Optional

Data Analysis & Quantification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. mdpi.com [mdpi.com]

2. researchgate.net [researchgate.net]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b8822734?utm_src=pdf-body-img
https://www.benchchem.com/product/b8822734?utm_src=pdf-custom-synthesis
https://www.mdpi.com/2218-1989/15/12/769
https://www.researchgate.net/publication/6821817_Assessment_of_Iodine_Status_Using_Dried_Blood_Spot_Thyroglobulin_Development_of_Reference_Material_and_Establishment_of_an_International_Reference_Range_in_Iodine-Sufficient_Children
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8822734?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


3. Development of a dried whole-blood spot thyroglobulin assay and its evaluation as an
indicator of thyroid status in goitrous children receiving iodized salt - PubMed
[pubmed.ncbi.nlm.nih.gov]

4. Development and Validation of a New Low-Cost Enzyme-Linked Immunoassay for Serum
and Dried Blood Spot Thyroglobulin - PubMed [pubmed.ncbi.nlm.nih.gov]

5. academic.oup.com [academic.oup.com]

6. Development of an enzyme-linked immunosorbent assay for newborns dried blood spot
thyroglobulin - PMC [pmc.ncbi.nlm.nih.gov]

7. etj.bioscientifica.com [etj.bioscientifica.com]

8. 2024.febscongress.org [2024.febscongress.org]

9. researchgate.net [researchgate.net]

10. Advances in thyroglobulin measurement: exploring dried blood spot sampling and mass
spectrometry for enhanced clinical utility [boa.unimib.it]

11. endocrine-abstracts.org [endocrine-abstracts.org]

12. Assessment of iodine status using dried blood spot thyroglobulin: development of
reference material and establishment of an international reference range in iodine-sufficient
children - PubMed [pubmed.ncbi.nlm.nih.gov]

13. academic.oup.com [academic.oup.com]

14. Dried Blood Spots - Preparing and Processing for Use in Immunoassays and in
Molecular Techniques - PMC [pmc.ncbi.nlm.nih.gov]

15. researchgate.net [researchgate.net]

16. youtube.com [youtube.com]

To cite this document: BenchChem. [Measuring Thyroglobulin in Dried Blood Spots: A Tool
for Epidemiological Studies]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8822734#thyroglobulin-measurement-in-dried-blood-
spots-for-epidemiological-studies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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